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Compound of Interest

Compound Name: Sodium glucoheptonate

Cat. No.: B10821060 Get Quote

This guide provides a comprehensive technical overview of sodium glucoheptonate, a

versatile chelating agent with significant applications across various scientific disciplines,

including pharmaceutical sciences. The content herein is structured to deliver foundational

knowledge and practical insights for researchers, chemists, and drug development

professionals.

Introduction: The Versatility of a Polyhydroxy
Carboxylate
Sodium glucoheptonate is the sodium salt of glucoheptonic acid, a seven-carbon sugar acid.

[1][2] Its molecular structure, featuring a linear seven-carbon backbone with multiple hydroxyl (-

OH) groups and a terminal carboxylate group (-COO⁻), is the key to its functionality.[3][4] This

arrangement of functional groups bestows upon it exceptional chelating or sequestering

capabilities, particularly for di- and trivalent metal ions.[1][5] Unlike many other chelating

agents, sodium glucoheptonate demonstrates remarkable stability and efficacy in high-

temperature and strongly alkaline environments, making it invaluable in specialized industrial

and pharmaceutical applications.[1][6] Furthermore, its derivation from carbohydrates renders it

readily biodegradable, presenting a favorable environmental profile.[6][7]

In the context of drug development, its ability to form stable, soluble complexes with metal ions

is leveraged to enhance the stability, solubility, and bioavailability of active pharmaceutical
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ingredients (APIs).[1][7][8]

Molecular Structure and Stereochemistry
The chemical identity of sodium glucoheptonate is defined by its specific arrangement of

atoms and their spatial orientation.

Molecular Formula: C₇H₁₃NaO₈[2]

IUPAC Name: sodium (2R,3R,4R,5S,6R)-2,3,4,5,6,7-hexahydroxyheptanoate[2]

Structure: The molecule consists of a seven-carbon chain. One end is a carboxylate group

complexed with a sodium ion, and the other carbons each bear a hydroxyl group. This

polyhydroxylated structure is crucial for its high water solubility and its ability to coordinate

with metal ions.[4]

Sodium glucoheptonate exists as different stereoisomers, with the alpha (α) and beta (β)

forms being prominent.[9] The alpha form, specifically D-glycero-D-gulo-heptonate, is often the

subject of commercial production and research.[10] The specific stereochemistry influences the

compound's physical properties and its precise chelating geometry.

Physicochemical Properties
The utility of sodium glucoheptonate in various applications is dictated by its physical and

chemical properties. It is commercially available as both a crystalline powder and an aqueous

solution.[6][10]
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Property Value Source(s)

Appearance

White to off-white/light tan

crystalline powder; Dark brown

liquid (50% solution)

[3][10][11]

Molecular Weight 248.16 g/mol (anhydrous) [2][3]

Melting Point ~161 - 170 °C (decomposes) [7][11][12]

Solubility Good/freely soluble in water [3][13][14]

pH (aqueous solution) 7.0 - 10.5 (neutral to alkaline) [3][6][13]

Stability

Stable under normal storage

conditions; highly stable in

high-temperature, high-pH

solutions.

[1][15][16]

Core Functionality: The Chemistry of Chelation
The principal mechanism of action for sodium glucoheptonate is its ability to act as a

multidentate chelating agent.[1][5] Chelation is a process where a molecule forms multiple

coordinate bonds with a single central metal ion, creating a stable, ring-like structure known as

a chelate.

The glucoheptonate anion utilizes the lone pairs of electrons on the oxygen atoms of its

multiple hydroxyl groups and the carboxylate group to form a stable, cage-like complex around

a metal ion (e.g., Ca²⁺, Mg²⁺, Fe³⁺, Cu²⁺).[5][17] This sequestration effectively removes the

metal ions from the solution, preventing them from participating in undesirable reactions such

as precipitation, scale formation, or catalytic degradation of other molecules.[1]

A key advantage of sodium glucoheptonate is its exceptional performance across a wide pH

range, with particularly high efficiency in alkaline conditions (pH 9 to 14).[1][6] This makes it

superior to many other common chelating agents, such as EDTA and NTA, in caustic

environments.[13]

Caption: Chelation of a metal ion (Fe³⁺) by sodium glucoheptonate.
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Pharmaceutical Applications and Significance
In the realm of drug development and formulation, sodium glucoheptonate serves as a critical

excipient. Its primary roles include:

Stabilizing Agent: By chelating trace metal ions present in formulations, it prevents metal-

catalyzed oxidation and degradation of the active pharmaceutical ingredient (API), thereby

enhancing product stability and shelf-life.[1][18]

Solubility and Bioavailability Enhancer: It can form soluble complexes with poorly soluble

APIs or prevent their precipitation, which can lead to improved bioavailability.[1][7][8]

Carrier for Active Ingredients: It can act as a carrier molecule, particularly for delivering

metal-based therapeutic or diagnostic agents.[1][7]

Synthesis and Characterization Protocols
Illustrative Synthesis Protocol: Cyanohydrin Process
The synthesis of sodium glucoheptonate can be achieved via the reaction of dextrose

(glucose) with a cyanide salt, followed by hydrolysis. This method, adapted from established

patent literature, allows for the crystallization of the alpha isomer.[9]

Disclaimer: This protocol involves the use of sodium cyanide, a highly toxic substance. All steps

must be performed by trained personnel in a well-ventilated fume hood with appropriate

personal protective equipment (PPE) and emergency procedures in place.

Reactor Setup: In a temperature-controlled reaction vessel, dissolve sodium cyanide (e.g., 2

moles) in deionized water. Cool the solution to approximately 0-5 °C.

Dextrose Addition: Slowly add dextrose hydrate (glucose) to the cyanide solution while

maintaining the low temperature and stirring continuously.

Reaction and Ammonia Removal: The reaction produces ammonia as a byproduct. Apply a

vacuum to the vessel to facilitate the removal of ammonia gas. The temperature may be

allowed to rise to 25-35 °C during this process.[9]
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Crystallization: As ammonia is removed, alpha sodium glucoheptonate dihydrate will begin

to crystallize out of the solution.[9]

Isolation: Continue the reaction for 6-8 hours until ammonia evolution ceases. Isolate the

crystalline product by filtration.

Purification: Wash the collected crystals with cold water and then air or vacuum dry them. A

second crop of crystals can be obtained by concentrating the mother liquor.[9]

Experimental Workflow: Product Characterization
A newly synthesized batch of sodium glucoheptonate must be rigorously characterized to

confirm its identity, purity, and quality.

Synthesis Analytical Characterization Final Product

Synthesized
Product

Identity Confirmation
(FTIR, NMR)

Purity & Assay
(HPLC, Titration)

Physicochemical Tests
(pH, Solubility, Melting Point)

Characterized
Sodium Glucoheptonate

Click to download full resolution via product page

Caption: A typical workflow for the analytical characterization of sodium glucoheptonate.

Protocol for Purity Analysis by HPLC
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of sodium glucoheptonate.

Mobile Phase Preparation: Prepare an aqueous mobile phase, such as dilute sulfuric acid

(e.g., 0.005 M), filter it through a 0.45 µm filter, and degas it.

Standard Solution Preparation: Accurately weigh a reference standard of sodium
glucoheptonate and dissolve it in the mobile phase to create a stock solution of known

concentration (e.g., 1 mg/mL). Prepare a series of dilutions for calibration.
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Sample Preparation: Accurately weigh the synthesized sodium glucoheptonate and

dissolve it in the mobile phase to a concentration within the calibration range.

Chromatographic Conditions:

Column: Use a suitable column, such as a C18 or an ion-exchange column.

Flow Rate: Set a flow rate of approximately 0.5 - 1.0 mL/min.

Detector: Use a Refractive Index (RI) detector, as glucoheptonate lacks a strong UV

chromophore.

Injection Volume: Inject 10-20 µL of the standard and sample solutions.

Data Analysis: Run the standards to create a calibration curve. Analyze the sample

chromatogram to determine the peak area of sodium glucoheptonate and any impurities.

Calculate the purity based on the relative peak areas.

Safety and Handling
Sodium glucoheptonate is generally considered to be of low toxicity and is not classified as a

hazardous substance.[14][15][19] However, prolonged contact with the powder or concentrated

solutions may cause mild skin or eye irritation.[15][20] Standard laboratory safety practices,

including the use of safety glasses and gloves, are recommended. It is incompatible with strong

oxidizing agents.[15]

Conclusion
Sodium glucoheptonate is a high-performance, biodegradable chelating agent whose value is

rooted in its unique molecular structure. Its ability to form stable complexes with metal ions,

especially under challenging alkaline conditions, makes it a superior choice for numerous

industrial processes. For pharmaceutical scientists and researchers, it offers a powerful tool for

stabilizing formulations and enhancing the performance of active ingredients, underscoring its

importance in modern drug development. A thorough understanding of its chemical properties

and structure is essential for leveraging its full potential in advanced applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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glucoheptonate-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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